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Compound of Interest

Compound Name: A-582941 dihydrochloride

Cat. No.: B1666399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) administration of

A-582941 in mice, a selective partial agonist of the α7 nicotinic acetylcholine receptor (α7

nAChR).[1][2][3] The activation of these receptors is linked to the enhancement of cognitive

functions, making A-582941 a compound of interest in neuroscience research.[2][4]

Quantitative Data Summary
The following tables provide a consolidated overview of dosages, pharmacokinetic parameters,

and observed in vivo effects of A-582941 following intraperitoneal administration in mice.

Table 1: Dosage and Pharmacokinetic Profile of A-582941 in Mice
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Parameter Value

Effective Dose Range 0.01 - 1.0 µmol/kg, i.p.[1]

Time to Maximum Concentration (Cmax) in

Brain
~20 minutes[1]

Brain-to-Plasma Concentration Ratio Approximately 10[1]

Elimination Half-Life ~2 hours[1]

Plasma Cmax (at 1 µmol/kg) 23 ng/mL[1]

Brain Cmax (at 1 µmol/kg) 285 ng/g[1]

Recommended Needle Gauge 25-27 G[5]

Maximum Injection Volume < 10 mL/kg[5]

Table 2: In Vivo Effects of A-582941 on Intracellular Signaling Pathways

Signaling
Pathway

Observed
Effect

Dose Range
(i.p.)

Time Point
Post-
Administration

Brain Region

ERK1/2

Phosphorylation

Dose-dependent

increase

0.01 - 1.0

µmol/kg[1]
15 minutes

Cingulate cortex,

Hippocampus[1]

CREB

Phosphorylation
Increased

0.01 - 1.0

µmol/kg[1]
15 minutes

Cingulate

cortex[1]

GSK-3β

Phosphorylation

(Ser-9)

Dose-dependent

increase

0.1 and 1.0

µmol/kg[1]
15 minutes

Cingulate

cortex[1]

Experimental Protocols
This section details the necessary materials and the step-by-step procedure for the preparation

and intraperitoneal administration of A-582941 in mice.
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A-582941

Sterile 0.9% saline (vehicle)

1 mL sterile syringes

25-27 gauge sterile needles

70% ethanol swabs

Calibrated animal scale

Appropriate mouse restraint device

Preparation of Dosing Solution
Dose Calculation: Determine the total amount of A-582941 required based on the mean body

weight of the mice and the target dose in µmol/kg.

Vehicle Preparation: Warm the sterile 0.9% saline to room or body temperature to aid in

dissolution and minimize discomfort to the animal upon injection.[6]

Dissolution: Weigh the calculated amount of A-582941 and dissolve it in the appropriate

volume of warmed sterile saline to achieve the final desired concentration. Ensure the

solution is homogenous.

Final Volume Adjustment: Adjust the final volume to ensure the injection volume is less than

10 mL/kg.[5]

Intraperitoneal Administration Procedure
Animal Handling: Weigh the mouse and securely restrain it, ensuring that its breathing is not

compromised.[6] The "three-fingers" restraint method is recommended.[6]

Injection Site Identification: Position the mouse on its back with its head tilted slightly

downwards.[7] The ideal injection site is the lower right quadrant of the abdomen to avoid

puncturing the cecum or urinary bladder.[5][7]
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Disinfection: Cleanse the injection site with a 70% ethanol swab.[7]

Injection:

Using a new sterile syringe and needle for each animal, draw up the calculated volume of

the A-582941 solution.[7]

Insert the needle, with the bevel facing upwards, at a 30-45 degree angle into the

peritoneal cavity.[6][7]

Aspirate gently to confirm that the needle has not entered a blood vessel or internal organ.

Negative pressure should be felt.[7]

Slowly and steadily inject the solution.

Post-Injection Care:

Withdraw the needle and promptly place the syringe with the needle into a sharps

container without recapping.[5]

Return the mouse to its cage and monitor for any immediate adverse reactions.[5]
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Caption: A-582941 activates α7 nAChR, leading to downstream signaling.
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Caption: Workflow for A-582941 intraperitoneal administration in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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